Cas no 19396-65-7 (1,4-dibromo-2,3-butanediol)

• Product Name: 1,4-dibromo-2,3-butanediol
• CAS No: 19396-65-7
• MF: C₄H₈Br₂O₂
• MW: 247.913120269775
• CID: 123543
• PubChem ID: 98512
• Update Time: 2025-04-18

1,4-dibromo-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-2,3-butanediol
• CL012
• (L)-(+)-1,3-butanediol
• 15410-44-3
• WLN: E1YQYQ1E
• NSC142325
• FT-0606846
• 19396-65-7
• 2,3-Butanediol, 1,4-dibromo-
• 1,4-dibromo-butan-2,3-diol
• 14396-65-7
• dl-1,4-dibromo-2,3-butanediol
• FT-0637073
• DTXSID20861852
• SCHEMBL561011
• NSC 142325
• F87122
• J-007887
• Erythritol,4-dibromo-1,4-dideoxy-, (O)-(+)-
• NSC-241568
• 1,4-dibromobutane-2,3-diol
• NCIOpen2_004735
• 299-70-7
• AKOS015890553
• 1,4-dideoxy-L-+-erythritol
• NSC-142325
• 1,4-Dibromo-2,3-dihydroxybutane
• 19953-61-8
• NSC241568
• AS-59392
• AI3-61923
• Dibromo-L-(+)-threitol
• Threitol,4-dibromo-1,4-dideoxy-, L-(+)-

• Inchi： 1S/C4H8Br2O2/c5-1-3(7)4(8)2-6/h3-4,7-8H,1-2H2
• InChI Key： XOWDQAHYPSENAC-UHFFFAOYSA-N
• SMILES： BrCC(C(CBr)O)O

Computed Properties

• Exact Mass: 247.88706g/mol
• Monoisotopic Mass: 245.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 82-84℃